Cas no 1806065-32-6 (2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine
• CAS No: 1806065-32-6
• MF: C₈H₈BrF₂N
• MW: 236.056628227234
• CID: 4848081
• Update Time: 2025-11-02

2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C8H8BrF2N/c1-5-2-6(8(10)11)4-12-7(5)3-9/h2,4,8H,3H2,1H3
• InChI Key： IPKKWYLXOIBHJA-UHFFFAOYSA-N
• SMILES： BrCC1C(C)=CC(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine

Comprehensive Guide to 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine (CAS No. 1806065-32-6)

2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine (CAS No. 1806065-32-6) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This brominated pyridine derivative features a unique combination of functional groups, including a bromomethyl and a difluoromethyl substituent, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its versatile applications in drug discovery and material science.

The molecular structure of 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine makes it a valuable intermediate for the synthesis of more complex molecules. The presence of the bromomethyl group allows for further functionalization through nucleophilic substitution reactions, while the difluoromethyl group contributes to the compound's stability and bioavailability. These properties are particularly relevant in the development of fluoro-pharmaceuticals, a growing area of interest given the increasing demand for novel therapeutic agents.

Recent advancements in organofluorine chemistry have highlighted the importance of compounds like 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine. Fluorinated compounds are known for their ability to improve metabolic stability and membrane permeability, making them ideal candidates for drug development. This compound is often explored in the context of kinase inhibitors and antiviral agents, addressing current global health challenges such as emerging infectious diseases and cancer.

In agrochemical applications, 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine serves as a key building block for the synthesis of advanced crop protection agents. The difluoromethyl moiety is particularly effective in enhancing the biological activity of pesticides and herbicides, offering solutions for sustainable agriculture. As the agricultural sector faces pressure to increase yields while minimizing environmental impact, the demand for innovative fluorinated agrochemicals continues to rise.

The synthesis and handling of 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine require specialized knowledge in organic synthesis and safe laboratory practices. Researchers must adhere to strict protocols to ensure the compound's stability and purity, which are critical for its performance in downstream applications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound and verify its structural integrity.

Market trends indicate a growing interest in custom synthesis and contract manufacturing of specialized intermediates like 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine. Pharmaceutical and agrochemical companies are outsourcing the production of such compounds to specialized suppliers who can ensure high purity and scalability. This trend is driven by the need for cost-effective and efficient solutions in drug and agrochemical development.

For researchers seeking reliable sources of 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine, it is essential to partner with reputable suppliers who provide comprehensive technical support and analytical data. Quality assurance, including certificates of analysis (CoA) and material safety data sheets (MSDS), is crucial for ensuring the compound's suitability for specific applications. Additionally, suppliers offering custom packaging and bulk quantities can cater to diverse research and industrial needs.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)-3-methylpyridine (CAS No. 1806065-32-6) is a highly versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable tool for scientists working on cutting-edge research. As the demand for fluorinated compounds and specialized intermediates grows, this compound is poised to play a pivotal role in advancing innovation across multiple industries.